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Compound of Interest

Compound Name: Hedyotisol A

Cat. No.: B13096231 Get Quote

For Immediate Release

This technical guide serves as a centralized resource for researchers, scientists, and drug

development professionals interested in Hedyotisol A, a novel dilignan. This document

provides a concise summary of its core chemical identifiers and structure. However, it is

important to note that detailed public information regarding its biological activities, associated

signaling pathways, and specific experimental protocols is not currently available in the

scientific literature.

Core Compound Identification
A critical first step in the study of any compound is its unambiguous identification. Hedyotisol A
is registered under the following identifiers:
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Identifier Value

CAS Number 95732-59-5[1]

Molecular Formula C₄₂H₅₀O₁₆[2]

IUPAC Name

(1S,2S)-2-[4-[(3R,3aS,6R,6aS)-6-[4-

[(1S,2S)-1,3-dihydroxy-1-(4-hydroxy-3-

methoxyphenyl)propan-2-yl]oxy-3,5-

dimethoxyphenyl]-1,3,3a,4,6,6a-

hexahydrofuro[3,4-c]furan-3-yl]-2,6-

dimethoxyphenoxy]-1-(4-hydroxy-3-

methoxyphenyl)propane-1,3-diol[2]

Molecular Structure
Hedyotisol A is a complex dilignan.[3] Its structure is characterized by a central syringaresinol

unit linked to two phenylpropane units.[3] The stereochemistry of this molecule is a key feature,

and it is stereoisomeric with Hedyotisol B and C, which were isolated alongside it.[3]

Below is a 2D representation of the molecular structure of Hedyotisol A.
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Caption: 2D molecular structure of Hedyotisol A.

Biological Activity and Signaling Pathways: A
Knowledge Gap
Despite the elucidation of its structure, a comprehensive search of scientific databases and

literature reveals a significant gap in the understanding of Hedyotisol A's biological properties.
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At present, there are no publicly available studies detailing its pharmacological effects, potential

therapeutic applications, or the signaling pathways it may modulate.

The plant from which Hedyotisol A was first isolated, Hedyotis lawsoniae, and other species of

the Hedyotis genus, are known in traditional medicine and have been investigated for various

pharmacological activities, including anti-inflammatory and anti-cancer effects.[4] These

activities are generally attributed to the complex mixture of phytochemicals present in the plant

extracts, such as anthraquinones, terpenoids, flavonoids, and polysaccharides.[5] However, the

specific contribution of Hedyotisol A to these effects has not been determined.

Experimental Protocols
Consistent with the lack of data on its biological activity, there are no published experimental

protocols detailing methods to evaluate the efficacy or mechanism of action of Hedyotisol A.

The initial isolation of Hedyotisol A, along with its stereoisomers, was reported from the leaves

of Hedyotis lawsoniae.[3] Further research would be required to develop and validate assays

for screening its biological activity.

Future Directions
The unique and complex structure of Hedyotisol A suggests that it may possess interesting

biological properties. The lack of current data presents a clear opportunity for future research.

Key areas for investigation would include:

Bioactivity Screening: A broad-based screening of Hedyotisol A against various cell lines

and biological targets to identify potential therapeutic areas.

Mechanism of Action Studies: Once a biological activity is identified, further studies will be

needed to elucidate the underlying molecular mechanisms and signaling pathways.

Synthesis and Analogue Development: The development of a synthetic route to Hedyotisol
A would enable the production of larger quantities for research and the creation of analogues

with potentially improved properties.

In conclusion, while the fundamental chemical identity and structure of Hedyotisol A are

established, its biological role remains an open question. This technical guide highlights the

current state of knowledge and underscores the need for further investigation to unlock the
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potential of this novel dilignan. Researchers are encouraged to consider Hedyotisol A as a

candidate for discovery and development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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